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Compound of Interest

Compound Name: Propyne, 3-fluoro-

Cat. No.: B3031374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety data sheet (SDS). 3-Fluoropropyne is a potentially hazardous

chemical, and all handling should be conducted by trained professionals in a controlled

laboratory setting with appropriate personal protective equipment (PPE) and engineering

controls. Always consult a comprehensive and current SDS before handling this compound.

Introduction
3-Fluoropropyne, also known as propargyl fluoride, is a fluorinated organic compound with the

chemical formula C₃H₃F.[1] Its unique chemical structure, featuring a terminal alkyne and a

fluorine atom, makes it a valuable reagent and building block in organic synthesis and drug

discovery. However, the presence of the reactive propargyl group and the high electronegativity

of fluorine also impart potential hazards that necessitate careful handling and a thorough

understanding of its safety profile. This guide provides an in-depth overview of the known

safety and handling considerations for 3-fluoropropyne, drawing on data from related

compounds where specific information is lacking.

Physicochemical Properties
Quantitative data for 3-fluoropropyne is not extensively documented. The following table

summarizes its basic chemical properties.
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Property Value Reference

Chemical Formula C₃H₃F [1]

Molecular Weight 58.05 g/mol [1]

IUPAC Name 3-fluoroprop-1-yne [1]

Synonyms
Propargyl fluoride, 3-fluoro-1-

propyne
[1]

CAS Number 2805-22-3 [1]

Hazard Identification and Toxicological Profile
Specific toxicological data for 3-fluoropropyne is not readily available in the public domain.

Therefore, a conservative approach to handling is imperative, drawing parallels from the known

hazards of structurally similar compounds such as propargyl bromide and other fluorinated

hydrocarbons.

Potential Hazards:

Flammability: Like many low molecular weight alkynes, 3-fluoropropyne is expected to be

highly flammable. Propargyl bromide, a related compound, is a flammable liquid.

Explosive Potential: Terminal alkynes can form explosive acetylides with certain metals (e.g.,

copper, silver, mercury). Contact with these metals, their salts, or alloys should be strictly

avoided. Propargyl bromide is known to be shock-sensitive.

Toxicity: The toxicity of 3-fluoropropyne has not been fully investigated. However, propargyl

bromide is known to be toxic if swallowed, in contact with skin, or if inhaled. Fluorinated

compounds can also pose unique toxicological risks. Upon combustion, it may produce

highly toxic and corrosive fumes, including hydrogen fluoride.

Irritation: Based on data for similar compounds, 3-fluoropropyne is likely to be a skin, eye,

and respiratory tract irritant.
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Given the lack of a specific Safety Data Sheet (SDS), the following handling and storage

procedures are recommended based on the properties of analogous compounds.

Engineering Controls:

All work with 3-fluoropropyne should be conducted in a well-ventilated chemical fume hood.

Use of a glove box or other containment systems may be necessary for larger quantities or

procedures with a higher risk of release.

Ensure that an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: A flame-retardant lab coat and chemically resistant gloves (e.g., nitrile,

neoprene) are required. Regularly inspect gloves for any signs of degradation.

Respiratory Protection: For operations where inhalation risk is high, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors should be used.

Handling Procedures:

Avoid all contact with skin, eyes, and clothing.

Ground and bond all containers and transfer equipment to prevent static discharge.

Use only non-sparking tools.

Keep away from heat, sparks, open flames, and other ignition sources.

Avoid contact with incompatible materials, especially metals that can form explosive

acetylides.

Storage:

Store in a tightly sealed, clearly labeled container.
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Keep in a cool, dry, and well-ventilated area, away from direct sunlight and heat.

Store away from incompatible materials. A flammable liquids storage cabinet is

recommended.

Experimental Protocols
Detailed experimental protocols involving 3-fluoropropyne are scarce. However, the synthesis

of propargylic fluorides has been described in the literature and can serve as a basis for its

preparation.

Example Synthesis of a Propargylic Fluoride (General Procedure):

A common method for the synthesis of propargylic fluorides involves the reaction of an

allenylsilane with an electrophilic fluorinating reagent, such as Selectfluor.

Reaction Setup: A solution of the allenylsilane is prepared in an anhydrous solvent, such as

acetonitrile, under an inert atmosphere (e.g., argon or nitrogen).

Reagent Addition: Selectfluor is added portion-wise to the stirred solution at room

temperature.

Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography

(TLC) or gas chromatography (GC).

Workup: Upon completion, the reaction mixture is typically quenched with water and

extracted with an organic solvent. The organic layers are combined, dried over an anhydrous

salt (e.g., magnesium sulfate), and concentrated under reduced pressure.

Purification: The crude product is then purified by column chromatography on silica gel.

Logical Workflow for Handling 3-Fluoropropyne:
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Preparation and Risk Assessment

Handling and Experimentation
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A logical workflow for the safe handling of 3-fluoropropyne.
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Reactivity and Incompatibilities
Acetylide Formation: As a terminal alkyne, 3-fluoropropyne can react with strong bases to

form a propargyl anion, which can then react with various electrophiles. It is critical to avoid

contact with heavy metals like copper, silver, and mercury, as this can lead to the formation

of highly explosive metal acetylides.

Polymerization: Propargylic compounds can be prone to polymerization, which can

sometimes be violent.

Incompatible Materials: Strong oxidizing agents, strong bases, and metals should be

considered incompatible.

First Aid Measures
Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Conclusion
While 3-fluoropropyne is a compound of interest for synthetic and medicinal chemistry, the lack

of comprehensive safety data necessitates a highly cautious and informed approach to its

handling. Researchers and professionals must extrapolate safety protocols from structurally

related compounds, employ stringent engineering controls and personal protective equipment,

and conduct thorough risk assessments before any experimental work. Further toxicological

and reactivity studies are crucial to fully characterize the safety profile of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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